Cas no 81113-14-6 (2-(hydroxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(hydroxymethyl)pyridine-3-carboxylic acid
• CAS No: 81113-14-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 707981
• PubChem ID: 12758258
• Update Time: 2025-04-19

2-(hydroxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-3-Pyridinecarboxylic acid
• 2-(HYDROXYMETHYL)NICOTINIC ACID
• 2-(hydroxymethyl)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-(hydroxymethyl)- (9CI)
• 3-Pyridinecarboxylicacid, 2-(hydroxymethyl)-
• CS-0112632
• EN300-658569
• DTXSID50509119
• D77099
• 81113-14-6
• 2-hydroxy-methylnicotinic acid
• 2-(Hydroxymethyl)nicotinicacid
• SCHEMBL3880000

• Inchi： 1S/C7H7NO3/c9-4-6-5(7(10)11)2-1-3-8-6/h1-3,9H,4H2,(H,10,11)
• InChI Key： UFFXWEGDOSFZEE-UHFFFAOYSA-N
• SMILES： OCC1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids